Cas no 141358-10-3 (Benzoic acid, 4-[(3-chlorophenyl)thio]-)

• Product Name: Benzoic acid, 4-[(3-chlorophenyl)thio]-
• CAS No: 141358-10-3
• MF: C₁₃H₉ClO₂S
• MW: 264.727361440659
• CID: 1312093
• PubChem ID: 15727829
• Update Time: 2025-04-20

Benzoic acid, 4-[(3-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3-chlorophenyl)thio]-
• 4-(3-Chloro-phenylsulfanyl)benzoic acid
• AKOS006237304
• 141358-10-3
• SCHEMBL692675
• 4-[(3-Chlorophenyl)thio]benzoic acid
• DTXSID701288915
• KYOJRVYVSOZSNG-UHFFFAOYSA-N

• Inchi： 1S/C13H9ClO2S/c14-10-2-1-3-12(8-10)17-11-6-4-9(5-7-11)13(15)16/h1-8H,(H,15,16)
• InChI Key： KYOJRVYVSOZSNG-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)SC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 264.00127
• Monoisotopic Mass: 264.0011784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 37.3